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Compound of Interest

Compound Name: Trans-Anethole-d3

Cat. No.: B12365212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for Trans-
Anethole-d3. The information presented is compiled from various safety data sheets and

toxicological reports for the non-deuterated analogue, trans-anethole. It is a standard and

reasonable scientific assumption that the deuteration in Trans-Anethole-d3 does not

significantly alter its chemical reactivity or toxicological profile for the purposes of general safety

and handling. This document is intended to supplement, not replace, official Safety Data

Sheets (SDS) and institutional safety protocols.

Chemical and Physical Properties
Trans-Anethole-d3 is the deuterated form of trans-anethole, a naturally occurring

phenylpropene derivative.[1] While specific experimental data for the deuterated compound is

limited, the physical and chemical properties are expected to be very similar to those of trans-

anethole.
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Property Value Source

Molecular Formula C₁₀H₉D₃O [2]

Molecular Weight 151.22 g/mol [2]

Appearance

Clear, colorless to pale yellow

liquid or solid with a low

melting point.

[3][4]

Odor
Characteristic sweet, anise-like

odor.

Melting Point 20-23 °C (68-73.4 °F)

Boiling Point 234-237 °C (453.2-458.6 °F)

Flash Point 90-91 °C (194-195.8 °F)

Density 0.988 g/cm³ at 25 °C

Solubility

Poorly soluble in water; soluble

in organic solvents like

benzene, ethyl acetate,

acetone, and carbon disulfide.

Toxicological Data
The toxicological data for trans-anethole is summarized below. These values should be

considered relevant for Trans-Anethole-d3 in the context of risk assessment and safety

planning.
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Metric Value Species Route Source

LD₅₀ (Acute

Oral)
2090 mg/kg Rat Oral

LD₅₀ (Acute

Oral)
3050 mg/kg Mouse Oral

No-Observed-

Adverse-Effect

Level (NOAEL)

300 mg/kg/day Rat Oral

Lowest-

Observed-

Adverse-Effect

Level (LOAEL)

175 mg/kg/day

(maternal)
Rat Oral

Key Toxicological Findings:

Acute Toxicity: Trans-anethole has low acute toxicity via oral, dermal, and inhalation routes.

Skin Sensitization: It may cause an allergic skin reaction.

Carcinogenicity: Classified as a weak hepatocarcinogen in rats when administered at high

doses (1%) in the diet over a long period. It is suggested that this may be a secondary effect

due to cytotoxicity rather than genotoxicity.

Genotoxicity:trans-Anethole is not considered genotoxic under the conditions of an in vivo

unscheduled DNA synthesis test.

Target Organs: The liver is a primary target organ in repeated-dose toxicity studies.

Handling and Storage Protocols
Proper handling and storage are crucial to ensure safety and maintain the integrity of Trans-
Anethole-d3.

Personal Protective Equipment (PPE)
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The following diagram outlines the recommended PPE when handling Trans-Anethole-d3.
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Recommended Personal Protective Equipment

Safety glasses or
chemical safety goggles

Nitrile rubber gloves

Lab coat or other
protective clothing

Use in a well-ventilated area.
Respirator may be needed for
large spills or poor ventilation.
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Chemical Spill
Personal Exposure Fire

Emergency Event

Evacuate non-essential personnel.
Ensure adequate ventilation.

Skin Contact:
Remove contaminated clothing.
Rinse skin with water/shower.

Eye Contact:
Rinse with plenty of water for
at least 15 minutes. Remove

contact lenses if present.

Inhalation:
Move to fresh air. If not

breathing, give artificial respiration.

Ingestion:
Do NOT induce vomiting. Rinse mouth

with water. Drink 2-4 cupfuls of
milk or water.

Extinguishing Media:
Use water spray, dry chemical,

carbon dioxide, or foam.

Wear appropriate PPE.

Absorb with inert material
(e.g., sand, Chemizorb®).

Collect in a suitable, closed
container for disposal.

Seek Medical Attention
Firefighters should wear
self-contained breathing

apparatus (SCBA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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